Cas no 883954-52-7 (3-benzyl-2-(4-fluorophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione)

• Product Name: 3-benzyl-2-(4-fluorophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione
• CAS No: 883954-52-7
• MF: C₂₄H₁₅FN₂O₃
• MW: 398.385909318924
• CID: 5438563
• Update Time: 2025-08-02

3-benzyl-2-(4-fluorophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-2-(4-fluorophenyl)chromeno[2,3-d]pyrimidine-4,5-dione
• 3-benzyl-2-(4-fluorophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

• Inchi： 1S/C24H15FN2O3/c25-17-12-10-16(11-13-17)22-26-23-20(21(28)18-8-4-5-9-19(18)30-23)24(29)27(22)14-15-6-2-1-3-7-15/h1-13H,14H2
• InChI Key： NEPWRBZALXPQCS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)N(CC2=CC=CC=C2)C(=O)C2C(=O)C3=CC=CC=C3OC=2N=1

Additional information on 3-benzyl-2-(4-fluorophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

Comprehensive Overview of 3-benzyl-2-(4-fluorophenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione (CAS No. 883954-52-7)

The compound 3-benzyl-2-(4-fluorophenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione (CAS No. 883954-52-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its complex architecture, featuring a chromeno[2,3-d]pyrimidine core substituted with a benzyl group and a 4-fluorophenyl moiety, positions it as a promising candidate for diverse applications. Researchers are particularly intrigued by its potential in drug discovery, given the growing demand for novel scaffolds in kinase inhibition and anti-inflammatory therapeutics.

In recent years, the scientific community has shown heightened interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of the 4-fluorophenyl group in this molecule aligns with this trend, making it a subject of computational and experimental studies. Questions like "What are the biological targets of fluorinated chromenopyrimidines?" or "How does benzyl substitution affect pharmacokinetics?" frequently appear in academic searches, reflecting its relevance in medicinal chemistry.

From a synthetic perspective, the chromeno[2,3-d]pyrimidine-4,5-dione framework offers versatile modification sites, enabling structure-activity relationship (SAR) studies. Laboratories focusing on heterocyclic synthesis often explore its reactivity patterns, particularly in metal-catalyzed cross-coupling reactions or photochemical transformations. Such investigations address common queries like "Efficient routes to synthesize chromenopyrimidine diones" or "Role of fluorine in heterocyclic electronic properties."

Beyond pharmaceuticals, this compound’s π-conjugated system has sparked interest in materials science. Its potential applications in organic electronics, such as light-emitting diodes (OLEDs) or photovoltaic devices, are under exploration. Searches related to "chromenopyrimidine-based semiconductors" or "fluorophenyl derivatives in optoelectronics" highlight interdisciplinary appeal. The benzyl group further introduces steric and electronic tunability, a feature often discussed in forums on molecular design.

Analytical characterization of CAS No. 883954-52-7 typically involves advanced techniques like NMR, HPLC-MS, and X-ray crystallography. These methods help resolve questions such as "How to confirm the regiochemistry of substituted chromenopyrimidines?" or "What are the spectroscopic signatures of fluorinated diones?"—topics frequently cited in analytical chemistry literature.

In summary, 3-benzyl-2-(4-fluorophenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione represents a multifaceted compound bridging drug discovery and materials innovation. Its structural complexity and functional group diversity continue to inspire research across disciplines, addressing both fundamental and applied scientific challenges.